Cas no 149705-66-8 (1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene)

• Product Name: 1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene
• CAS No: 149705-66-8
• MF: C₁₅H₁₉F₂I
• MW: 364.212643861771
• CID: 1029616
• PubChem ID: 20082897
• Update Time: 2025-06-14

1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene
• 1,3-difluoro-2-iodo-5-(4-propylcyclohexyl)benzene
• SQYYCSHUGCWURO-XYPYZODXSA-N
• SCHEMBL8752133
• DTXSID20602247
• 1-(trans-4-propylcyclohexyl)-3,5-difluoro-4-iodobenzene
• SCHEMBL8752137
• 149705-66-8

• MDL： MFCD26793480
• Inchi： 1S/C15H19F2I/c1-2-3-10-4-6-11(7-5-10)12-8-13(16)15(18)14(17)9-12/h8-11H,2-7H2,1H3
• InChI Key： SQYYCSHUGCWURO-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1F)C1CCC(CCC)CC1)F

Computed Properties

• Exact Mass: 364.04995g/mol
• Monoisotopic Mass: 364.04995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene

Comprehensive Overview of 1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene (CAS No. 149705-66-8)

1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene (CAS No. 149705-66-8) is a fluorinated and iodinated aromatic compound with a unique structural framework. This chemical entity has garnered significant attention in advanced material science and pharmaceutical research due to its distinct molecular architecture. The compound features a trans-4-propylcyclohexyl group attached to a benzene ring, which is further substituted with fluorine and iodine atoms. Such structural characteristics make it a valuable intermediate in synthetic chemistry, particularly in the development of liquid crystals and bioactive molecules.

In recent years, the demand for fluorinated aromatic compounds has surged, driven by their applications in high-performance materials and agrochemicals. Researchers are increasingly exploring the role of 1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene in the synthesis of liquid crystal displays (LCDs), where its rigid cyclohexyl backbone and halogen substituents contribute to enhanced thermal stability and optical properties. Additionally, its potential as a building block for pharmaceutical agents has been investigated, particularly in the context of targeted drug delivery systems and enzyme inhibitors.

The synthesis of CAS No. 149705-66-8 typically involves multi-step organic reactions, including halogenation and cross-coupling methodologies. One of the key challenges in its production is achieving high regioselectivity during the introduction of the iodo and fluoro substituents. Advanced techniques such as palladium-catalyzed coupling and electrophilic aromatic substitution are often employed to optimize yield and purity. These synthetic strategies align with the growing trend of green chemistry, where minimizing waste and improving atom economy are prioritized.

From an industrial perspective, 1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene is classified as a specialty chemical, with its market dynamics influenced by the electronics and healthcare sectors. The compound's high purity grade (>98%) is critical for end-use applications, prompting manufacturers to adopt stringent quality control measures. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to verify its structural integrity.

Environmental and safety considerations are also paramount when handling CAS No. 149705-66-8. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are essential to maintain its stability. Researchers and industrial users frequently search for material safety data sheets (MSDS) and handling guidelines to ensure compliance with workplace safety protocols.

Looking ahead, the versatility of 1,3-Difluoro-2-iodo-5-(trans-4-propylcyclohexyl)benzene positions it as a compound of interest for future innovations. Its potential applications in organic electronics, such as organic light-emitting diodes (OLEDs), and bioconjugation chemistry are areas of active exploration. As the scientific community continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to grow.